2-(3,4-dimethoxyphenyl)-N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}acetamide

• Molecular Formula: C25H23N3O4
• Molecular Weight: 429.5 g/mol
• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-[3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl]acetamide
• InChI: InChI=1S/C25H23N3O4/c1-16-7-10-18(11-8-16)24-27-28-25(32-24)19-5-4-6-20(15-19)26-23(29)14-17-9-12-21(30-2)22(13-17)31-3/h4-13,15H,14H2,1-3H3,(H,26,29)
• InChI Key: UDXAMDACTCRGAO-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=NN=C(O2)C3=CC(=CC=C3)NC(=O)CC4=CC(=C(C=C4)OC)OC

Description

2-(3,4-dimethoxyphenyl)-N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}acetamide is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(3,4-dimethoxyphenyl)-N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}acetamide is not fully understood. However, it has been suggested that the compound may exert its effects through the inhibition of various enzymes and signaling pathways involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 2-(3,4-dimethoxyphenyl)-N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}acetamide has various biochemical and physiological effects. These effects include the inhibition of cancer cell growth, the reduction of inflammation, and the protection of neurons from damage.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3,4-dimethoxyphenyl)-N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}acetamide in lab experiments is its potential as a versatile tool for studying various biological processes. However, one limitation of using this compound is its relatively low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-(3,4-dimethoxyphenyl)-N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}acetamide. One direction is to further investigate its potential as an anti-cancer agent and to determine its efficacy in vivo. Another direction is to study its potential as a treatment for neurodegenerative diseases and to investigate its effects on neuronal function. Additionally, further research is needed to fully understand the compound's mechanism of action and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of 2-(3,4-dimethoxyphenyl)-N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}acetamide involves the reaction of 3-(5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl)aniline with 3,4-dimethoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting compound is then purified through various methods such as column chromatography or recrystallization.

Scientific Research Applications

2-(3,4-dimethoxyphenyl)-N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}acetamide has shown potential in various scientific research applications. One such application is in the field of cancer research, where it has been found to inhibit the growth of cancer cells in vitro. Additionally, this compound has been studied for its potential use as an anti-inflammatory agent and as a treatment for neurodegenerative diseases.